N-(7-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)cyclohexanecarboxamide

• IUPAC Name: N-(7-methyl-1-propylpyrazolo[3,4-b]quinolin-3-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C21H26N4O/c1-3-11-25-20-17(13-16-10-9-14(2)12-18(16)22-20)19(24-25)23-21(26)15-7-5-4-6-8-15/h9-10,12-13,15H,3-8,11H2,1-2H3,(H,23,24,26)
• InChI Key: KAPLALOGGMHJDG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C3C=CC(=CC3=N2)C)C(=N1)NC(=O)C4CCCCC4
• Molecular Formula: C21H26N4O
• Molecular Weight: 350.5 g/mol

Description

1H-Pyrazolo[3,4-b]quinolines are three-membered azaheterocyclic systems that are composed of a pyrazole-and-quinoline fragment. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Synthesis Analysis

The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. The corresponding acids upon condensation and hydrolysis followed by cyclization gave pyrazoloquinolines which upon substitution yielded the final compound with good yield under tetrahydrofuran solvent medium.

Molecular Structure Analysis

The IR spectrum, 1H NMR spectrum, and 13C NMR spectrum provide information about the molecular structure.

Chemical Reactions Analysis

The synthesis of this class of compounds involves a series of chemical reactions including condensation, hydrolysis, cyclization, and substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties can be inferred from the IR spectrum, 1H NMR spectrum, and 13C NMR spectrum.

Future Directions

Research on the synthesis and the photophysical and biological properties of 1H-Pyrazolo[3,4-b]quinolines has been ongoing for over 100 years. Future research may continue to explore the potential of these compounds as fluorescent sensors and biologically active compounds.